Cas no 855715-17-2 (3-(6-methylheptan-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one)

• Product Name: 3-(6-methylheptan-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one
• CAS No: 855715-17-2
• MF: C₁₆H₂₂N₂OS
• MW: 290.423682689667
• CID: 5112861
• Update Time: 2025-05-18

3-(6-methylheptan-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinone, 3-(1,5-dimethylhexyl)-2,3-dihydro-2-thioxo-
• 2-Mercapto-3-(6-methylheptan-2-yl)quinazolin-4(3h)-one
• 3-(6-methylheptan-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C16H22N2OS/c1-11(2)7-6-8-12(3)18-15(19)13-9-4-5-10-14(13)17-16(18)20/h4-5,9-12H,6-8H2,1-3H3,(H,17,20)
• InChI Key： LFXUBNZJISDFPA-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(C(C)CCCC(C)C)C1=S

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-(6-methylheptan-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one

Introduction to 3-(6-methylheptan-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one (CAS No. 855715-17-2)

3-(6-methylheptan-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. With the CAS number 855715-17-2, this compound represents a fascinating derivative of the dihydroquinazoline scaffold, which is well-known for its role in medicinal chemistry. The presence of a 6-methylheptan-2-yl side chain and a sulfanyl group at the 2-position introduces distinct electronic and steric properties, making it a promising candidate for further investigation.

The dihydroquinazoline core is a heterocyclic structure that has been extensively studied for its pharmacological properties. This class of compounds is known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of the sulfanyl group in 3-(6-methylheptan-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one enhances its potential intermolecular interactions, which could be exploited for designing more effective therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with greater accuracy. The 6-methylheptan-2-yl moiety, being a relatively bulky alkyl group, may influence the compound's solubility and metabolic stability. These factors are crucial in drug design, as they can significantly impact the compound's bioavailability and pharmacokinetic profile.

In the context of modern drug discovery, the synthesis of novel derivatives like 3-(6-methylheptan-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one is often driven by the need to overcome resistance mechanisms associated with existing therapies. For instance, modifications at the 2-position of the dihydroquinazoline ring have been shown to alter binding affinity to target enzymes or receptors. The sulfanyl group, in particular, has been implicated in enhancing binding interactions due to its ability to form hydrogen bonds and participate in π-stacking interactions.

The structural features of this compound also make it an interesting subject for studying molecular recognition processes. The combination of an aliphatic side chain with aromatic heterocycles can lead to complex spatial arrangements that are critical for biological activity. Researchers are increasingly leveraging high-throughput screening techniques combined with structure-based drug design approaches to identify lead compounds with optimal pharmacological profiles.

One of the most compelling aspects of 3-(6-methylheptan-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one is its potential as a scaffold for further derivatization. By systematically modifying different parts of the molecule, chemists can fine-tune its biological properties. For example, replacing the sulfanyl group with other functionalized atoms or introducing additional substituents at strategic positions could lead to compounds with enhanced potency or selectivity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to construct the complex framework efficiently. These methods not only improve synthetic efficiency but also allow for greater control over stereochemistry, which is often critical for biological activity.

From a computational perspective, virtual screening algorithms have been instrumental in identifying promising candidates like 3-(6-methylheptan-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one based on their predicted interactions with biological targets. By integrating experimental data with computational predictions, researchers can prioritize compounds for further validation studies. This approach has significantly accelerated the drug discovery process in recent years.

The pharmacological evaluation of this compound has revealed intriguing insights into its mechanism of action. Preliminary studies suggest that it may interact with proteins involved in cell signaling pathways relevant to diseases such as cancer and neurodegeneration. While these findings are promising, further research is needed to fully elucidate its therapeutic potential and safety profile.

The development of novel pharmaceutical agents often involves collaboration between chemists, biologists, and clinicians. 3-(6-methylheptan-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one exemplifies this interdisciplinary approach by combining structural complexity with functional diversity. Its unique chemical features make it a valuable tool for exploring new therapeutic strategies and expanding our understanding of molecular recognition processes.

In conclusion,3-(6-methylheptan-2-yl)-2-sulfanyl-3,4-dihydroquinazolin-4-one (CAS No. 855715-17-2) represents a significant advancement in pharmaceutical chemistry due to its intricate structure and potential biological activities. Its synthesis showcases cutting-edge organic methodologies while offering opportunities for further derivatization and exploration. As research continues to uncover new applications for this compound,it is poised to play an important role in future drug development efforts.